Cas no 2171868-62-3 (2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171868-62-3
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5810325
• PubChem ID: 165587273
• Update Time: 2025-06-03

2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598032
• 2171868-62-3
• 2-[1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C11H20N4/c1-7(2)11-9(4-5-12)13-14-15(11)10-6-8(10)3/h7-8,10H,4-6,12H2,1-3H3
• InChI Key： XCQLUBVYVUVGQO-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)C(C)C)C1CC1C

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine

Research Brief on 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171868-62-3)

Recent studies have highlighted the growing interest in the compound 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171868-62-3) due to its potential applications in medicinal chemistry and drug development. This triazole derivative has shown promising pharmacological properties, particularly in the modulation of specific biological pathways, making it a candidate for further investigation in therapeutic contexts.

The synthesis and characterization of 2171868-62-3 have been detailed in recent publications, emphasizing its unique structural features. The compound's 1,2,3-triazole core, combined with the methylcyclopropyl and isopropyl substituents, contributes to its stability and bioactivity. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity, ensuring reliable data for subsequent studies.

In vitro and in vivo studies have explored the compound's mechanism of action and therapeutic potential. Preliminary results indicate that 2171868-62-3 exhibits selective binding to certain enzyme targets, suggesting its utility in treating conditions such as inflammatory diseases or metabolic disorders. For instance, one study demonstrated its inhibitory effects on a key enzyme involved in inflammatory signaling pathways, with IC50 values in the nanomolar range, underscoring its potency.

Further investigations have focused on optimizing the pharmacokinetic properties of 2171868-62-3. Researchers have modified its formulation to enhance bioavailability and reduce off-target effects. These efforts include the development of prodrugs or nanoparticle-based delivery systems, which aim to improve the compound's solubility and tissue distribution. Such advancements are critical for translating laboratory findings into clinical applications.

The safety profile of 2171868-62-3 has also been a subject of scrutiny. Toxicological assessments in animal models have revealed a favorable tolerability profile at therapeutic doses, with no significant adverse effects reported. However, long-term studies are needed to fully evaluate its safety and efficacy, particularly in the context of chronic administration.

In conclusion, 2-1-(2-methylcyclopropyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylethan-1-amine represents a promising candidate for drug development, with its unique chemical structure and demonstrated bioactivity. Ongoing research aims to further elucidate its therapeutic potential and address challenges related to formulation and delivery. The compound's progress will be closely monitored by the scientific community, as it may pave the way for novel treatments in the field of chemical biology and medicine.